Cas no 1361816-70-7 (3-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-acetonitrile)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-acetonitrile
• CAS No: 1361816-70-7
• MF: C₁₀H₉BrF₂N₂O
• MW: 291.092068433762
• CID: 4801301
• Update Time: 2025-05-19

3-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H9BrF2N2O/c1-16-10-7(9(12)13)4-6(5-11)8(15-10)2-3-14/h4,9H,2,5H2,1H3
• InChI Key： FSLQMLRDDJJCIM-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(N=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2
• Topological Polar Surface Area: 45.9

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-acetonitrile

Introduction to 3-(Bromomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-acetonitrile (CAS No. 1361816-70-7)

3-(Bromomethyl)-5-()-6-methoxypyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1361816-70-7, represents a versatile building block for the synthesis of more complex molecules. Its unique structural features, including the presence of a bromomethyl group and a substituent, make it particularly valuable for medicinal chemists seeking to develop novel therapeutic agents.

The methoxypyridine-2-acetonitrile core of this compound is a well-known pharmacophore that is frequently employed in drug discovery programs. Pyridine derivatives are widely recognized for their biological activity and have been incorporated into numerous drugs on the market. The introduction of a group at the 3-position and a group at the 5-position further enhances its potential as a precursor for bioactive molecules. These modifications are strategically designed to improve binding affinity and metabolic stability, which are critical factors in drug development.

In recent years, there has been a growing interest in the use of groups in pharmaceuticals due to their ability to enhance lipophilicity and binding interactions with biological targets. The presence of this group in 3-()-5-()-6-methoxypyridine-2-acetonitrile makes it an attractive candidate for further exploration in this area. Researchers have utilized similar scaffolds to develop compounds with potential applications in oncology, inflammation, and central nervous system disorders.

The functionality provides a reactive handle for further chemical modification, allowing for the facile introduction of various pharmacophoric elements. This reactivity has been exploited in the synthesis of heterocyclic compounds, which often exhibit desirable pharmacological properties. The combination of these features makes 3-()-5-()-6-methoxypyridine-2-acetonitrile a valuable intermediate in the construction of novel drug candidates.

Recent studies have highlighted the importance of pyridine derivatives in the development of small-molecule inhibitors. For instance, compounds containing the pyridine ring have shown promise in targeting enzymes involved in disease pathways. The structural motif present in 3-()-5-()-6-methoxypyridine-2-acetonitrile aligns well with these findings, suggesting its potential utility in designing next-generation therapeutics. Researchers are exploring its use in generating libraries of compounds for high-throughput screening, aiming to identify lead structures with improved efficacy and reduced toxicity.

The synthesis of 3-()-5-()-6-methoxypyridine-2-acetonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are commonly employed to introduce the desired functional groups. The successful preparation of this compound underscores the growing sophistication of synthetic methodologies in medicinal chemistry.

The applications of this compound extend beyond pharmaceuticals. Agrochemical researchers have also shown interest in pyridine derivatives due to their potential as intermediates in the synthesis of pesticides and herbicides. The structural features of 3-()-5-()-6-methoxypyridine-2-acetonitrile, particularly the presence of electron-withdrawing groups like the nitrile and fluoro substituents, contribute to its suitability for these applications.

In conclusion, 3-(Bromomethyl)-5-()-6-() (CAS No. 1361816-70-7) is a multifaceted compound with significant potential in drug discovery and agrochemical research. Its unique structural attributes make it an excellent starting point for generating novel bioactive molecules. As research continues to uncover new applications for pyridine derivatives, this compound is poised to play a crucial role in the development of innovative therapeutic strategies.